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Compound of Interest

Compound Name: Methyl 3-chloropropionate

Cat. No.: B1361392 Get Quote

This technical guide provides an in-depth overview of the key physicochemical properties of

methyl 3-chloropropionate, specifically its boiling point and density. It is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis. This document outlines the experimentally determined values for these properties

and provides detailed, generalized protocols for their measurement.

Core Physicochemical Data
Methyl 3-chloropropionate (C₄H₇ClO₂) is a halogenated ester recognized for its utility as a

reagent and solvent in various chemical syntheses.[1] An accurate understanding of its

physical properties is crucial for its effective use and for the design of experimental processes

such as purification by distillation.

The boiling point and density are fundamental physical constants that are indicative of the

substance's purity and are essential for process modeling and safety assessments. A summary

of these properties is presented below.

Table 1: Physicochemical Properties of Methyl 3-Chloropropionate
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Property Value Conditions

Boiling Point 153.15–156 °C
At atmospheric pressure (760

mmHg)[1][2][3][4]

70 °C
At reduced pressure (80 Torr)

[2]

Density 1.1861–1.2 g/cm³ At standard conditions[1][2][3]

Experimental Protocols
The following sections describe generalized, standard laboratory procedures for the

experimental determination of the boiling point and density of a liquid compound such as

methyl 3-chloropropionate.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[5] This can be determined through several methods, including distillation and the

capillary method.

2.1.1. Simple Distillation Method

This method is suitable for determining the boiling point of a pure liquid or for separating a

volatile liquid from non-volatile solutes.[6]

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle).

Procedure:

Assemble the simple distillation apparatus, ensuring all joints are securely clamped.

Place a volume of methyl 3-chloropropionate into the distillation flask, along with a few

boiling chips to ensure smooth boiling.

Position the thermometer so that the top of the bulb is level with the bottom of the side arm

leading to the condenser.
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Begin heating the flask gently.

Record the temperature when the liquid begins to boil and a steady stream of distillate is

collected in the receiving flask. This constant temperature is the boiling point.[6]

2.1.2. Micro-Boiling Point (Capillary) Method

This technique is useful when only a small amount of the substance is available.[7]

Apparatus: A small test tube, a capillary tube (sealed at one end), a thermometer, a heating

bath (e.g., paraffin or silicone oil), and a means to secure the test tube and thermometer.[8]

[9]

Procedure:

Attach the small test tube containing a small sample of methyl 3-chloropropionate to the

thermometer.

Place the sealed capillary tube, open end down, into the liquid in the test tube.

Immerse the assembly into the heating bath.

Heat the bath slowly and observe the capillary tube.[8]

A stream of bubbles will emerge from the open end of the capillary as the air inside

expands and is replaced by the vapor of the liquid.

When a continuous stream of bubbles is observed, stop heating.

The boiling point is the temperature at which the bubbling ceases and the liquid just

begins to enter the capillary tube as the apparatus cools.[7]

Density is the mass of a substance per unit volume (ρ = m/V).[10] For liquids, it is typically

measured using a pycnometer, a graduated cylinder, or a pipette for accurate volume

measurement.[11]

Apparatus: A digital balance, a volumetric container with a known volume (e.g., a 10 mL

graduated cylinder or pycnometer), and a thermometer.[10][12]
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Procedure:

Measure and record the mass of the clean, dry volumetric container (e.g., measuring

cylinder).[10]

Carefully add a specific volume of methyl 3-chloropropionate to the container. Record

the volume accurately, reading from the bottom of the meniscus.[10]

Measure and record the combined mass of the container and the liquid.[10]

Subtract the mass of the empty container to determine the mass of the liquid.

Calculate the density by dividing the mass of the liquid by its volume.[13]

Record the temperature of the liquid, as density is temperature-dependent.[11]

Logical Workflow Visualization
The following diagram illustrates the logical workflow for the characterization of the physical

properties of a liquid sample like methyl 3-chloropropionate.
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Physicochemical Characterization Workflow
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Perform Experiment:
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Obtain Boiling Point Data
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Measure Mass of
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Calculate Density
(ρ = m/V)

Obtain Density Data

Technical Report Generation

Click to download full resolution via product page

Caption: Workflow for determining the boiling point and density of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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